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Compound of Interest

Compound Name: AZ876

Cat. No.: B15604054

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information and procedural steps for
the proper disposal of AZ876, a selective liver X receptor (LXR) agonist. While specific disposal
instructions for AZ876 are not readily available in the public domain, this document outlines
general best practices for the disposal of research-grade chemicals, which should be adapted
in consultation with your institution's Environmental Health and Safety (EHS) department.

Immediate Safety and Handling Protocols

Before any disposal procedures, it is critical to handle AZ876 with care, adhering to standard
laboratory safety protocols.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side shields, chemical-resistant gloves, and a laboratory coat.

¢ Ventilation: Handle solid AZ876 and its solutions in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.

o Spill Management: In the event of a spill, prevent the spread of the material. For solid spills,
carefully scoop the material into a designated waste container. For liquid spills, absorb with
an inert material and place it in the chemical waste container. Ensure the spill area is
thoroughly cleaned and decontaminated.

Quantitative Data Summary
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The following table summarizes key chemical and physical properties of AZ876. This
information is crucial for understanding its behavior and for proper labeling of waste containers.

Property Value Reference

2-(1,1-dimethylethyl)-5-phenyl-
. 4-[[4-(1- .
Chemical Name o ) Cayman Chemical[1]
piperidinyl)phenyllamino]-3(2H

)-isothiazolone, 1,1-dioxide

CAS Number 898800-26-5 Cayman Chemical[1]
Molecular Formula C24H20N303S Cayman Chemical[1]
Molecular Weight 439.6 g/mol Cayman Chemical[1]
Appearance A solid Cayman Chemical[1]
- DMF: 30 mg/ml; DMSO: 30 Cayman Chemical[1], Selleck
Solubility ]
mg/ml; Ethanol: 1 mg/mi Chemicals[2]

Step-by-Step Disposal Procedures

The disposal of AZ876 must be conducted in accordance with local, state, and federal
regulations. The following is a general workflow for the proper disposal of chemical waste.

» Waste Identification and Segregation:

o lIdentify all waste streams containing AZ876, including pure compound, solutions, and
contaminated labware (e.g., pipette tips, vials, gloves).

o Segregate AZ876 waste from other chemical waste streams to prevent potential reactions.
o Containerization and Labeling:

o Use a designated, leak-proof, and chemically compatible container for collecting AZ876
waste.

o Clearly label the container with "Hazardous Waste," the full chemical name "AZ876," and
any other components in the waste stream (e.g., solvents) with their approximate
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concentrations.

o Storage of Waste:

o Store the waste container in a designated, secure, and well-ventilated area, away from
incompatible materials.

o Keep the container closed except when adding waste.
e Arrange for Professional Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
chemical waste.

o Never dispose of AZ876 down the drain or in the regular trash.[3][4] Disposal should be
handled by a licensed hazardous waste disposal company.[3]

Experimental Protocols: Inactivation (General
Guidance)

Specific inactivation protocols for AZ876 are not documented. For many organic compounds,
incineration at a licensed facility is the preferred method of destruction. Chemical degradation
methods should only be attempted by qualified personnel after a thorough literature review and
risk assessment, and in consultation with the EHS department.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the proper disposal of AZ876 and its
signaling pathway, providing a clear visual guide for laboratory personnel.
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Preparation & Handling

Start: AZ876 Waste Generation

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)
Handle in a Ventilated Area
(Fume Hood)
Waste Collection & Labeling

[Segregate AZ876 Wasta

Gse Designated, Leak-Proof Containe)

:

Label Container:
'Hazardous Waste', 'AZ876',
and all components

Y

[Store in a Secure, Ventilated Are%——————————————————————————————-i
I
I
|
l |
[Contact Institutional EHS Departmeng DO NOT Dispose Down Drain or in Trash

Storage & Final Disposal

Professional Disposal by
Licensed Contractor

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of AZ876.
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Caption: Signaling pathway of the LXR agonist AZ876.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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